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Introduction

Azodicarbonamide (ADCA), also known by synonyms such as ADA and azo(bis)formamide, is

a synthetic crystalline solid with the molecular formula C₂H₄N₄O₂.[1][2] It presents as a yellow

to orange-red, odorless powder.[1][2][3] While it has been used as a dough conditioner and

flour bleaching agent in the food industry (E number E927), its principal application is as a

chemical blowing agent in the production of foamed plastics and rubbers, such as PVC,

polyolefins, and synthetic leather.[1][3][4] Its utility is derived from its characteristic thermal

decomposition, which releases a significant volume of gas, creating a cellular structure within

polymer matrices.[5] This guide provides a comprehensive overview of the core physical and

chemical properties of Azodicarbonamide, intended for researchers, scientists, and

professionals in drug development and material science.

Section 1: Identification and Nomenclature
The fundamental identifiers for Azodicarbonamide are summarized below, providing a clear

reference for its classification and chemical identity.
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Identifier Value

IUPAC Name (E)-carbamoyliminourea[2]

CAS Number 123-77-3[2]

Molecular Formula C₂H₄N₄O₂[1][2]

Molecular Weight 116.08 g/mol [2][6]

Common Synonyms

ADCA, ADA, Azobisformamide,

Azodicarboxamide, Diazenedicarboxamide[1][2]

[4]

Section 2: Physical Properties
The physical characteristics of Azodicarbonamide are crucial for its handling, storage, and

application, particularly in polymer processing.

Core Physical Data
Quantitative physical data for Azodicarbonamide are presented in the table below. Its high

decomposition temperature and insolubility in common solvents are key features.

Property Value Reference(s)

Appearance
Yellow to orange-red

crystalline powder
[1][2][3]

Odor Odorless [1][3][7]

Decomposition Temperature
195 - 210 °C (in air,

unmodified)
[1][7][8][9]

Specific Gravity 1.65 g/cm³ at 20 °C [6][10]

Vapor Pressure 2.53 × 10⁻¹¹ kPa at 20 °C [4]

Solubility
Azodicarbonamide's solubility is limited, a factor that influences its dispersion in various media.
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Solvent Solubility Reference(s)

Water
Insoluble (<0.1 mg/mL at 21

°C)
[2][6]

Common Organic Solvents Insoluble [2][6]

Dimethyl sulfoxide (DMSO) Soluble [2][4]

N,N-Dimethylformamide (DMF) Soluble [4]

Particle Size
The particle size of Azodicarbonamide is a critical parameter, especially in its role as a blowing

agent, as it affects the efficiency and uniformity of foam cell structure.[11] Commercial grades

are available in various particle size distributions:

Fine Grades: Average particle diameter of less than 8 microns.[11]

Intermediate Grades: Average particle diameter between 8 and 12 microns.[11]

Coarse Grades: Average particle diameter greater than 12 microns.[11]

For many polymer applications, a particle size between 3 to 7 microns is recommended to

achieve uniform foaming and prevent defects.[12] Some specialized applications utilize

micronized powders with a mean diameter (d50) of 2 µm or less.[13]

Section 3: Chemical Properties and Reactivity
The chemical behavior of Azodicarbonamide is dominated by the reactivity of its azo group and

its thermal instability.

Synthesis
The industrial synthesis of Azodicarbonamide is typically a two-step process. The first step

involves the reaction of urea with hydrazine to form an intermediate, 1,2-dicarbamoylhydrazine,

commonly known as biurea.[1] In the second step, this biurea intermediate is oxidized to yield

Azodicarbonamide.[1] Various oxidizing agents can be employed, including chlorine, sodium

chlorate, or greener alternatives like hydrogen peroxide.[1][4][14]
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Urea + Hydrazine Biurea
(Hydrazodicarbonamide)

 Step 1:
 Condensation Oxidation

(e.g., Cl₂, H₂O₂) Azodicarbonamide Step 2 

Click to download full resolution via product page

A simplified two-step synthesis pathway for Azodicarbonamide.

Thermal Decomposition
The primary application of Azodicarbonamide as a blowing agent is due to its thermal

decomposition, which is an exothermic process.[5] When heated, it breaks down to produce a

mixture of gases, primarily nitrogen (N₂), carbon monoxide (CO), carbon dioxide (CO₂), and

ammonia (NH₃).[1][4][5] The solid residues mainly consist of biurea, but can also include

urazole and cyanuric acid depending on the conditions.[1][15][16] The decomposition

temperature can be lowered from its typical 200 °C range to as low as 160-170 °C by the

addition of activators, which are often metal salts or oxides (e.g., zinc, lead, or cadmium

compounds).[1][9]
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• Carbon Monoxide (CO)
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 ~65% Gas  ~35% Solid 
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Simplified thermal decomposition pathway of Azodicarbonamide.

Other Chemical Reactions
As an Oxidizing Agent: In the presence of moisture, such as in flour dough,

Azodicarbonamide acts as an oxidizing agent. Its main reaction product in this context is

biurea, which is stable during baking.[1]

Hydrolysis: It reacts with hot water to produce nitrogen, carbon monoxide, and ammonia.[6]

Acid Decomposition: It decomposes in hot hydrochloric acid.[6]

Incompatibilities: Azodicarbonamide is incompatible with strong acids, strong bases, and

compounds of heavy metals.[6]
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Section 4: Crystal Structure
X-ray diffraction studies have determined that Azodicarbonamide crystallizes in a monoclinic

system with the space group P2₁/n.[17] The crystal structure consists of nearly planar

molecules that are linked into sheets by nitrogen-oxygen hydrogen bonds.[17] These sheets

are held together by weaker van der Waals forces, which explains the material's ability to be

easily cleaved.[17]

Section 5: Experimental Protocols
Standardized analytical methods are essential for the quantification and quality control of

Azodicarbonamide in various matrices.

Determination of Azodicarbonamide in Air Samples
This protocol details a method for quantifying airborne ADCA, relevant for occupational health

and safety monitoring.[4][18]

Objective: To determine the time-weighted average concentration of Azodicarbonamide in

workplace air.

Methodology:

Sampling: Air is drawn through a 37-mm Teflon® filter using a calibrated personal

sampling pump at a constant flow rate of 2 L/min.[4][18]

Sample Preparation: The filter is removed from its cassette in a laboratory setting. It is

placed into a scintillation vial, and a precise volume (e.g., 2 mL) of Dimethyl sulfoxide

(DMSO) is added as an extraction solvent.[18]

Extraction: The vial is agitated in a sonic bath for approximately one hour to ensure

complete dissolution of the ADCA from the filter into the DMSO.[18]

Analysis: The resulting solution is analyzed by High-Performance Liquid Chromatography

(HPLC) equipped with a UV detector.[18][19]

Quantification: The concentration of ADCA in the sample is determined by comparing its

peak area to a calibration curve generated from certified standards of known
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concentrations.[18]

1. Air Sampling
(Teflon Filter, 2 L/min)

2. Solvent Extraction
(Filter in DMSO)

3. Sonication
(1 hour)

4. HPLC-UV Analysis

5. Quantification
(vs. Calibration Curve)

Click to download full resolution via product page

Experimental workflow for analyzing airborne Azodicarbonamide.

Determination of Azodicarbonamide in Flour
This method is used for the regulatory control and analysis of ADCA as a food additive.[20]

Objective: To quantify the amount of Azodicarbonamide in wheat flour.

Methodology:

Sample Preparation: A homogenized sample of flour (e.g., 5 g) is accurately weighed into

a 20 mL centrifuge tube.[20]
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Extraction: A specific volume of an extraction solvent mixture, typically N,N-

Dimethylformamide and Dimethyl sulfoxide (DMF/DMSO, 9:1 v/v), is added to the tube.

[20] The mixture is vortexed for approximately 10 minutes to extract the ADCA.

Centrifugation: The sample is centrifuged (e.g., at 4000 rpm for 10 minutes) to separate

the solid flour matrix from the liquid extract.[20]

Filtration: The resulting supernatant is carefully collected and passed through a 0.45 µm

syringe filter to remove any remaining particulate matter prior to injection.[20]

Analysis: The filtered extract is analyzed using HPLC with UV detection.[20] The detection

wavelength is selected based on the UV absorbance maximum of Azodicarbonamide.

Quantification: The concentration is calculated based on a calibration curve prepared from

ADCA standards in the same solvent mixture.[20]

Spectroscopic Characterization
Various spectroscopic techniques are employed for the structural confirmation and analysis of

Azodicarbonamide.

Infrared (IR) and Raman Spectroscopy: These vibrational spectroscopy methods are used to

identify functional groups and confirm the molecular structure of ADCA and its decomposition

products like biurea.[21]

UV-Vis Spectroscopy: This technique is used to characterize the electronic transitions within

the molecule and is the basis for its detection in HPLC analysis.[20]

Thermal Analysis (TGA/DSC): Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are used to study the thermal decomposition profile, determine the

decomposition temperature, and measure the heat released during the exothermic reaction.

[14]

Conclusion

Azodicarbonamide possesses a distinct set of physical and chemical properties that define its

primary industrial role as a chemical blowing agent. Its thermal instability is the most critical
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characteristic, with a well-defined decomposition temperature and gas evolution profile that can

be tailored with activators. While insoluble in water and most common solvents, it is soluble in

polar aprotic solvents like DMSO, which is utilized in analytical procedures. The methodologies

for its synthesis and analysis are well-established, allowing for effective quality control and

monitoring in both industrial and food-related applications. A thorough understanding of these

properties is essential for its safe handling and the optimization of processes in which it is

employed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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